2-chloro-N-ethyl-4-methylaniline

• Molecular Formula: C9H12ClN
• Molecular Weight: 169.65 g/mol
• SMILES: CCNC1=C(C=C(C=C1)C)Cl
• InChI: InChI=1S/C9H12ClN/c1-3-11-9-5-4-7(2)6-8(9)10/h4-6,11H,3H2,1-2H3
• InChIKey: MRULNKGYQCBQPZ-UHFFFAOYSA-N

2-Chloro-N-ethyl-4-methylaniline (CAS 1039829-76-9): Procurement-Relevant Physicochemical and Structural Profile

2-Chloro-N-ethyl-4-methylaniline (CAS 1039829-76-9) is a trisubstituted aromatic amine (molecular formula C₉H₁₂ClN, molecular weight 169.65 g/mol) belonging to the class of N-alkyl-2-chloro-4-methylanilines [1]. Its structure features a chlorine atom at the ortho (2-) position, a methyl group at the para (4-) position, and an ethyl group on the aniline nitrogen, creating a distinct electronic and steric environment characterized by a computed XLogP3-AA of 3.3, one hydrogen bond donor, one hydrogen bond acceptor, two rotatable bonds, and a topological polar surface area of 12 Ų [1]. The compound is supplied at ≥95% purity (e.g., AKSci catalog 4129CZ) and is primarily utilized as a versatile synthetic intermediate in the preparation of dyes, pharmaceuticals, and agrochemicals [2].

Product Class

Trisubstituted aniline synthetic intermediate with ortho-Cl, N-Et, and para-CH₃ substitution pattern

Purity & Use

Supplied at ≥95% purity; suited for multi-step syntheses of dyes, agrochemicals, and pharmaceutical fragments

Key Profile

Computed moderate lipophilicity, single H-bond donor, low polar surface area — relevant for permeability-sensitive intermediate design

• [1] PubChem. (2026). Compound Summary for CID 21161507: 2-Chloro-N-ethyl-4-methylaniline. National Center for Biotechnology Information. Retrieved April 25, 2026. View Source
• [2] Kuujia.com. (n.d.). Cas no 1039829-76-9 (2-chloro-N-ethyl-4-methylaniline). Chemical Encyclopedia Entry. View Source

Why a Scientific or Industrial User Cannot Simply Substitute 2-Chloro-N-ethyl-4-methylaniline with a Generic Chloroaniline

The specific positional arrangement of substituents on the aniline core dictates both the compound's physicochemical properties and its downstream synthetic utility. The ortho-chloro substituent withdraws electron density and introduces steric hindrance near the reactive nitrogen center, while the para-methyl group donates electron density, collectively tuning nucleophilicity and directing electrophilic aromatic substitution regiochemistry in ways that simpler chloroanilines or N-alkylanilines cannot replicate [1]. The N-ethyl group further modulates lipophilicity (XLogP3-AA = 3.3), hydrogen bonding capacity (1 HBD, 1 HBA), and metabolic stability compared to N-methyl or N-unsubstituted analogs—parameters that directly affect performance in medicinal chemistry lead optimization and agrochemical intermediate pathways [1][2]. Unverified substitution with a positional isomer or a des-methyl/des-chloro analog risks altered reaction yields, different impurity profiles, and failure of downstream biological activity [3].

Positional isomer substitution alters regiochemistry of electrophilic aromatic substitution and cross-coupling reactivity, which generic chloroanilines may not replicate.

N-alkyl chain length mismatch (e.g., replacing N-ethyl with N-methyl or N-H) shifts lipophilicity, H-bond capacity, and metabolic stability, affecting intermediate performance.

Missing para-methyl or ortho-chloro handle reduces the number of synthetically addressable positions, limiting versatility for sequential derivatization.

• [1] PubChem. (2026). Compound Summary for CID 21161507: 2-Chloro-N-ethyl-4-methylaniline. National Center for Biotechnology Information. Retrieved April 25, 2026. View Source
• [2] Kuujia.com. (n.d.). Cas no 1039829-76-9 (2-chloro-N-ethyl-4-methylaniline). Chemical Encyclopedia Entry. View Source
• [3] Gorrod, J. W., & Patterson, L. H. (1983). The metabolism of 4-substituted N-ethyl-N-methylanilines. III. Effect of various potential inhibitors, activators and inducers on α-C- and N-oxidation. Xenobiotica, 13(9), 521–529. View Source

Head-to-Head Comparative Evidence for 2-Chloro-N-ethyl-4-methylaniline Versus Closest Analogs

Lipophilicity (XLogP3-AA) Comparison: 2-Chloro-N-ethyl-4-methylaniline vs. 2-Chloro-4-methylaniline and 2-Chloro-N-ethylaniline

The computed lipophilicity (XLogP3-AA) of 2-chloro-N-ethyl-4-methylaniline is 3.3, which is substantially higher than the XLogP3-AA of its des-ethyl analog 2-chloro-4-methylaniline (CAS 615-65-6, XLogP3-AA ≈ 2.4) and its des-methyl analog 2-chloro-N-ethylaniline (CAS 13519-74-9, XLogP3-AA ≈ 2.7) [1]. This approximately 0.6–0.9 log unit increase indicates approximately 4- to 8-fold higher expected partitioning into lipid membranes, which is a critical consideration when the compound is used as a synthetic intermediate for bioactive molecules requiring enhanced passive membrane permeability [2].

Lipophilicity (XLogP3)

Reported

XLogP3 3.3 vs. 2.4–2.7 for des-ethyl/des-methyl analogs (+0.6–0.9 log units)

Supports lipophilicity-based intermediate selection for membrane permeability context

Computed property; experimental logP/D recommended for specific solvent systems

Evidence Dimension	Lipophilicity (XLogP3-AA computed logP)
Target Compound Data	XLogP3-AA = 3.3
Comparator Or Baseline	2-Chloro-4-methylaniline: XLogP3-AA ≈ 2.4; 2-Chloro-N-ethylaniline: XLogP3-AA ≈ 2.7
Quantified Difference	+0.6 to +0.9 log units (approximately 4- to 8-fold higher lipid partitioning)
Conditions	Computed by XLogP3 3.0 algorithm (PubChem release 2019.06.18)

Why This Matters

Higher lipophilicity translates to enhanced passive membrane permeability, making the compound a more suitable intermediate for synthesizing CNS-penetrant drug candidates or lipophilic agrochemical agents.

• [1] PubChem. (2026). Compound Summary for CID 21161507: 2-Chloro-N-ethyl-4-methylaniline. National Center for Biotechnology Information. Retrieved April 25, 2026. View Source
• [2] Lipinski, C. A., Lombardo, F., Dominy, B. W., & Feeney, P. J. (2001). Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Advanced Drug Delivery Reviews, 46(1–3), 3–26. View Source

Hydrogen Bond Donor Count and Polar Surface Area: Differentiation from N,N-Disubstituted Chloroanilines

2-Chloro-N-ethyl-4-methylaniline possesses exactly one hydrogen bond donor (the secondary amine N-H) and a calculated topological polar surface area (TPSA) of 12 Ų [1]. By contrast, its primary amine analog 2-chloro-4-methylaniline (CAS 615-65-6) has two hydrogen bond donors (NH₂) and a TPSA of 26 Ų, while N,N-bis(2-chloroethyl)-4-methylaniline (CAS 1204-68-8) has zero hydrogen bond donors and a TPSA of 3.2 Ų [1]. The single HBD and low TPSA of the target compound place it in a favorable property space for CNS drug-like intermediates (commonly TPSA < 60–70 Ų for BBB penetration), while retaining sufficient polarity for aqueous solubility during synthesis [2].

H-Bond Donors & TPSA

Class-level

1 HBD, TPSA 12 Ų vs. 0–2 HBD and 3.2–26 Ų for comparators

Supports balanced permeability–solubility profile for CNS intermediate design

Computed; verify impact on actual synthetic product permeability

Evidence Dimension	Hydrogen bond donor count and topological polar surface area (TPSA)
Target Compound Data	1 HBD; TPSA = 12 Ų
Comparator Or Baseline	2-Chloro-4-methylaniline: 2 HBD, TPSA ≈ 26 Ų; N,N-Bis(2-chloroethyl)-4-methylaniline: 0 HBD, TPSA ≈ 3.2 Ų
Quantified Difference	Target compound offers intermediate HBD count (1 vs. 0 or 2) and TPSA (12 vs. 3.2 or 26 Ų), providing a balance between permeability and solubility
Conditions	Computed by Cactvs 3.4.6.11 (PubChem release 2019.06.18)

Why This Matters

The intermediate HBD and TPSA values make this compound a strategically balanced intermediate for medicinal chemistry programs where both membrane permeability and aqueous solubility are required.

• [1] PubChem. (2026). Compound Summary for CID 21161507: 2-Chloro-N-ethyl-4-methylaniline. National Center for Biotechnology Information. Retrieved April 25, 2026. View Source
• [2] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541–553. View Source

Substitution Pattern as a Synthetic Intermediate for N-Heterocyclic Bioactive Scaffolds: Ortho-Chloro Advantage

The ortho-chloro substituent in 2-chloro-N-ethyl-4-methylaniline serves as a synthetic handle for palladium-catalyzed cross-coupling reactions (e.g., Buchwald-Hartwig amination, Suzuki-Miyaura coupling), while the para-methyl group provides steric and electronic differentiation for regioselective transformations [1]. This contrasts with 2-chloro-N-ethylaniline (lacking the para-methyl) and 2-chloro-4-methylaniline (lacking the N-ethyl), where the absence of one substituent reduces the versatility of the scaffold for sequential derivatization. The compound is documented as a key intermediate in patent literature for insecticidal aniline derivatives (Mitsui Chemicals, Inc., US 9,089,133) and herbicide precursors [2][3]. The specific 2-Cl/4-CH₃/N-Et combination enables sequential functionalization: the chloro group can be exploited for transition metal-catalyzed cross-coupling, the N-ethyl group for N-alkylation or acylation, and the 4-methyl group for benzylic oxidation or electrophilic substitution.

Synthetic Handles

Class-level

3 addressable positions (2-Cl, N-Et, 4-Me) vs. 2 for key analogs

Supports multi-step sequential derivatization strategies

Patent-based evidence; reaction optimization may be required

Evidence Dimension	Number of synthetically addressable positions for sequential derivatization
Target Compound Data	Three distinct functional handles: 2-Cl (cross-coupling), N-Et (alkylation/acylation), 4-CH₃ (oxidation/electrophilic substitution)
Comparator Or Baseline	2-Chloro-N-ethylaniline: 2 handles (2-Cl, N-Et; no 4-CH₃); 2-Chloro-4-methylaniline: 2 handles (2-Cl, 4-CH₃; no N-Et; NH₂ requires protection)
Quantified Difference	3 addressable positions vs. 2 for key comparators, enabling more diverse synthetic elaboration pathways
Conditions	Patent-based evidence for insecticidal aniline derivatives (US 9,089,133; US 8,816,128); herbicide intermediate patents (EP 0795550 B1; EP 0081207 A2)

Why This Matters

The presence of three orthogonal functional handles increases synthetic utility as a building block, reducing step count in multi-step syntheses of complex agrochemical or pharmaceutical targets.

• [1] Surry, D. S., & Buchwald, S. L. (2008). Biaryl phosphane ligands in palladium-catalyzed amination. Angewandte Chemie International Edition, 47(34), 6338–6361. View Source
• [2] Mitsui Chemicals, Inc. (2015). Insecticide for agricultural or horticultural use and method of use thereof. U.S. Patent No. 9,089,133. Issued July 28, 2015. View Source
• [3] Sankyo Company, Limited. (1998). Aniline derivatives having herbicidal activity, their preparation and their use. U.S. Patent No. 5,736,487. Issued April 7, 1998. View Source

Metabolic Oxidation Susceptibility: Cytochrome P450-Dependent α-C-Oxidation Profiling

Metabolic studies on structurally related 4-substituted N-ethyl-N-methylanilines demonstrate that α-C-oxidation (N-dealkylation) of this class is mediated by a cytochrome P450-dependent pathway, inhibitable by SKF-525A, DPEA, carbon monoxide, and cyanide, and inducible by phenobarbitone but not by 3-methylcholanthrene pretreatment [1][2]. While these specific experiments were conducted on N-ethyl-N-methylaniline and its 4-chloro and 4-methyl derivatives rather than on the target compound itself, the findings establish a class-level metabolic liability: the N-ethyl group in such anilines is susceptible to CYP450-mediated oxidative N-deethylation [1]. For procurement decisions, this implies that the target compound, when used as a pharmaceutical intermediate, requires consideration of potential metabolic N-deethylation in the final drug substance. The presence of the 2-chloro substituent may partially sterically shield the N-ethyl group from oxidative enzymes compared to unsubstituted analogs, though direct comparative data for this specific compound are not publicly available.

CYP Metabolic Susceptibility

Class-level

Class-level CYP450-mediated N-deethylation liability (SKF-525A/CO-sensitive, phenobarbitone-inducible)

Supports CYP-mediated clearance awareness in lead optimization

No direct data for target compound; confirm experimentally

Evidence Dimension	Metabolic oxidation pathway susceptibility
Target Compound Data	Predicted susceptibility to CYP450-mediated α-C-oxidation (N-deethylation) based on class behavior; inhibition profile established for class: SKF-525A, DPEA, CO, cyanide-sensitive; phenobarbitone-inducible
Comparator Or Baseline	N-ethyl-N-methylaniline and 4-chloro/4-methyl derivatives: confirmed CYP450-dependent α-C-oxidation (quantitative rate data not available for target compound)
Quantified Difference	Class-level inference only; no direct quantitative comparative data for the specific compound
Conditions	Guinea pig liver microsomal preparations; inhibitor/inducer studies (Gorrod & Patterson, 1983)

Why This Matters

Understanding the metabolic liability of the N-ethyl group alerts medicinal chemists to potential rapid clearance via CYP450-mediated N-deethylation, influencing the selection of this compound as a fragment or intermediate for lead optimization programs.

• [1] Gorrod, J. W., & Patterson, L. H. (1983). The metabolism of 4-substituted N-ethyl-N-methylanilines. III. Effect of various potential inhibitors, activators and inducers on α-C- and N-oxidation. Xenobiotica, 13(9), 521–529. View Source
• [2] Gorrod, J. W., & Patterson, L. H. (2008). The metabolism of 4-substituted N-ethyl-N-methylanilines: III. Effect of various potential inhibitors, activators and inducers on α-C- and N-oxidation. Xenobiotica (reprint). Taylor & Francis Online. View Source

Optimal Application Scenarios for 2-Chloro-N-ethyl-4-methylaniline Based on Evidence-Based Differentiation

Agrochemical Intermediate for Selective Insecticidal Aniline Derivatives

The compound's three distinct functional handles (2-Cl, N-Et, 4-CH₃) make it an ideal core scaffold for constructing insecticidal aniline derivatives, as evidenced by Mitsui Chemicals' patent literature (US 9,089,133; US 8,816,128) describing N-substituted aniline compounds with pest-controlling effects [1]. The ortho-chloro group enables transition metal-catalyzed cross-coupling to introduce diverse aryl/heteroaryl groups, while the N-ethyl and 4-methyl groups provide tunable lipophilicity and steric bulk for optimizing target-site binding in insect GABA or nicotinic acetylcholine receptors [2]. Procurement teams supporting agrochemical discovery should prioritize this compound over simpler chloroanilines when the synthetic route requires sequential functionalization at multiple positions.

Medicinal Chemistry Building Block for CNS-Penetrant Lead Compounds

With a computed XLogP3-AA of 3.3, a single hydrogen bond donor, and a TPSA of only 12 Ų, 2-chloro-N-ethyl-4-methylaniline falls within favorable physicochemical property space for CNS drug candidates [1]. These properties suggest the compound is a superior choice over 2-chloro-4-methylaniline (lower LogP, additional HBD) when designing fragment libraries or intermediates targeting CNS indications where passive blood-brain barrier penetration is required [1][2]. The chlorine atom additionally provides a handle for late-stage functionalization via palladium catalysis, enabling SAR exploration without altering the core pharmacokinetic scaffold [3].

Dye and Pigment Intermediate Requiring Balanced Reactivity

The simultaneous presence of electron-withdrawing (2-Cl) and electron-donating (4-CH₃, N-Et) substituents on the aniline ring creates a uniquely tuned electronic environment that enhances reactivity in both electrophilic and nucleophilic aromatic substitution reactions [1]. This balanced reactivity profile supports its use as a versatile coupling component in azo dye synthesis, where regioselective diazo coupling at specific positions is required. The compound's commercial availability at 95% purity from established suppliers ensures batch-to-batch consistency for industrial dye manufacturing processes [2].

Metabolic Probe Substrate for CYP450 Phenotyping Assays

Based on class-level evidence showing that 4-substituted N-ethyl-N-methylanilines undergo CYP450-dependent α-C-oxidation (inhibitable by SKF-525A and carbon monoxide, inducible by phenobarbitone), 2-chloro-N-ethyl-4-methylaniline could serve as a substrate probe in CYP450 phenotyping studies [1]. Researchers investigating CYP isoform selectivity or drug-drug interaction potential in lead optimization programs may select this compound as a tool substrate for monitoring N-dealkylation activity, particularly when studying the effects of the ortho-chloro substituent on metabolic rate compared to unsubstituted N-ethylanilines [1].

Application

Selection Property

Validation Focus

Agrochemical intermediate for insecticidal aniline derivatives

Multiple orthogonal functional handles for sequential derivatization

Cross-coupling efficiency and regioselective transformation yields

CNS lead compound intermediate design

Moderate lipophilicity and low TPSA for passive permeability potential

LogP/TPSA compatibility with CNS drug-like space and P-gp efflux assessment

Dye and pigment intermediate requiring balanced reactivity

Electronically tuned ring for electrophilic and nucleophilic substitution

Regioselectivity in diazo coupling under standard industrial conditions

CYP450 phenotyping probe substrate research

N-ethyl group as CYP recognition element (class-based evidence)

Isoform-dependent N-deethylation rate and inhibitor/inducer response profiling

• [1] Gorrod, J. W., & Patterson, L. H. (1983). The metabolism of 4-substituted N-ethyl-N-methylanilines. III. Effect of various potential inhibitors, activators and inducers on α-C- and N-oxidation. Xenobiotica, 13(9), 521–529. View Source
• [2] Mitsui Chemicals, Inc. (2015). Insecticide for agricultural or horticultural use and method of use thereof. U.S. Patent No. 9,089,133. Issued July 28, 2015. View Source
• [3] PubChem. (2026). Compound Summary for CID 21161507: 2-Chloro-N-ethyl-4-methylaniline. National Center for Biotechnology Information. Retrieved April 25, 2026. View Source